Cas no 76937-78-5 (3-Indoleacetic acid-d)

• Product Name: 3-Indoleacetic acid-d
• CAS No: 76937-78-5
• MF: C₁₀H₉NO₂
• MW: 180.214771032333
• CID: 562780
• PubChem ID: 54301591
• Update Time: 2025-04-19

3-Indoleacetic acid-d Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,4,5,6,7-d5-3-aceticacid
• INDOLE-3-ACETIC ACID-2H5
• 3-Indoleacetic acid-d
• INDOLE-2,4,5,6,7-D5-3-ACETIC ACID
• Indole-3-acetic acid-D5
• 3-IAA-D5
• 3-Indoleacetic acid-D5
• HY-18569S
• CS-0128587
• [(2,4,5,6,7-~2~H_5_)-1H-Indol-3-yl]acetic acid
• D98707
• 2-[(2,4,5,6,7-?H?)-1H-indol-3-yl]acetic acid
• Indole-2,4,5,6,7-d5-3-acetic acid, 98 atom % D, 98% (CP)
• SCHEMBL1332218
• MS-22958
• DTXSID90710429
• 76937-78-5
• 2-(2,4,5,6,7-pentadeuterio-1H-indol-3-yl)acetic acid
• 3-Indolylacetic acid-d5
• 1H-Indole-3-acetic acid D5 (indole-2,4,5,6,7-D5); 1H-Indole-2,4,5,6,7-d5-3-acetic acid; 2-(2,4,5,6,7-Pentadeuterio-1H-indol-3-yl)acetic acid; 2-(3-Indolyl-2,4,5,6,7-d5)acetic acid; 3-Indolylacetic acid-d5
• DB-297661
• 1ST24053D5

• Inchi： 1S/C10H9NO2/c12-10(13)5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2,(H,12,13)/i1D,2D,3D,4D,6D
• InChI Key： SEOVTRFCIGRIMH-SNOLXCFTSA-N
• SMILES： OC(CC1=C([2H])NC2C([2H])=C([2H])C([2H])=C([2H])C1=2)=O

Computed Properties

• Exact Mass: 180.095
• Monoisotopic Mass: 180.095
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Melting Point: 165-169 °C(lit.)

3-Indoleacetic acid-d Security Information

• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives